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Compound of Interest

Compound Name: 3-Ethylbenzoic acid

Cat. No.: B123567

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 3-
ethylbenzoic acid, with a specific focus on its melting and boiling points. This document also
outlines standardized experimental protocols for the determination of these properties and
includes a workflow diagram for the analytical characterization of chemical compounds.

Core Physicochemical Data

3-Ethylbenzoic acid is an organic compound with the chemical formula CO9H1002.[1] It is a
substituted benzoic acid that finds utility as a synthetic intermediate in the preparation of
various organic molecules, including bi-aryl amines that function as M3 muscarinic
acetylcholine receptor antagonists. A precise understanding of its physical properties is crucial
for its application in research and development.

The key quantitative data for 3-ethylbenzoic acid are summarized in the table below for ease
of reference and comparison.
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Property Value Units Conditions
Melting Point 4712][3] °C

Boiling Point 278.7[1] °C at 760 mmHg
Molecular Weight 150.174 g/mol

Density 1.1 g/cm3

Flash Point 128.5 °C

Vapor Pressure 0.002 mmHg at 25°C

Experimental Protocols

The following sections detail standardized methodologies for the determination of the melting
and boiling points of a solid organic compound such as 3-ethylbenzoic acid.

2.1. Melting Point Determination (Capillary Method)

This protocol outlines the determination of the melting point using a capillary tube apparatus, a
common and reliable method.

» Apparatus: Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar), capillary tubes
(sealed at one end), thermometer, mortar and pestle.

e Procedure:

o Sample Preparation: A small, dry sample of 3-ethylbenzoic acid is finely powdered using
a mortar and pestle.

o Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered
sample, and the tube is tapped gently to pack the sample into the sealed end. This
process is repeated until a sample column of 2-3 mm is achieved.

o Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting
point apparatus alongside a calibrated thermometer.
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o Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as
the temperature approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
onset of melting. The temperature at which the entire sample becomes a clear liquid is
recorded as the final melting point. The melting range is reported.

o Data Analysis: The observed melting range is compared to the literature value. A sharp
melting range (typically within 1-2 °C) is indicative of a pure substance.

2.2. Boiling Point Determination (Distillation Method)

This protocol describes the determination of the boiling point at atmospheric pressure using
simple distillation.

o Apparatus: Round-bottom flask, distillation head, condenser, thermometer, receiving flask,
heating mantle, boiling chips.

e Procedure:

o Apparatus Assembly: A simple distillation apparatus is assembled. The round-bottom flask
is charged with a sample of 3-ethylbenzoic acid and a few boiling chips to ensure smooth
boiling.

o Thermometer Placement: The thermometer is positioned in the distillation head such that
the top of the bulb is level with the bottom of the side arm leading to the condenser.

o Heating: The flask is gently heated using a heating mantle.

o Observation: As the liquid boils, the vapor rises and surrounds the thermometer bulb. The
temperature at which the vapor temperature remains constant while the liquid is distilling is
recorded as the boiling point. This is the temperature at which the vapor pressure of the
liquid equals the atmospheric pressure.

o Data Analysis: The observed boiling point is corrected to standard pressure (760 mmHg) if
the determination is carried out at a different atmospheric pressure.
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Visualization of Analytical Workflow

The following diagram illustrates a generalized workflow for the quality control and

characterization of a chemical substance like 3-ethylbenzoic acid, from initial receipt to final
analysis.
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Caption: Workflow for Chemical Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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